2-[(1-adamantylamino)methyl]-5-nitro-1-methyl-3-phenyl-1H-indole

• Molecular Formula: C26H29N3O2
• Molecular Weight: 415.5 g/mol
• IUPAC Name: N-[(1-methyl-5-nitro-3-phenylindol-2-yl)methyl]adamantan-1-amine
• InChI: InChI=1S/C26H29N3O2/c1-28-23-8-7-21(29(30)31)12-22(23)25(20-5-3-2-4-6-20)24(28)16-27-26-13-17-9-18(14-26)11-19(10-17)15-26/h2-8,12,17-19,27H,9-11,13-16H2,1H3
• InChI Key: NKUJWWSHMLIMRN-UHFFFAOYSA-N
• SMILES: CN1C2=C(C=C(C=C2)[N+](=O)[O-])C(=C1CNC34CC5CC(C3)CC(C5)C4)C6=CC=CC=C6

Description

2-[(1-adamantylamino)methyl]-5-nitro-1-methyl-3-phenyl-1H-indole is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as AMN082 and is classified as a selective metabotropic glutamate receptor 7 (mGluR7) agonist.

Scientific Research Applications

AMN082 has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience, where AMN082 has been shown to modulate the activity of mGluR7 receptors in the brain. This modulation has been linked to a variety of physiological and behavioral effects, including reduced anxiety, improved cognitive function, and decreased drug-seeking behavior in animal models.

Mechanism of Action

AMN082 acts as a selective agonist for mGluR7 receptors, which are a type of G protein-coupled receptor found in the brain and other tissues. When AMN082 binds to mGluR7 receptors, it activates a signaling pathway that leads to the inhibition of neurotransmitter release. This inhibition has been linked to the physiological and behavioral effects observed in animal models.
Biochemical and Physiological Effects:
AMN082 has been shown to have a variety of biochemical and physiological effects in animal models. One of the most notable effects is the modulation of glutamate signaling in the brain, which has been linked to a variety of physiological and behavioral effects. In addition, AMN082 has been shown to have anti-inflammatory effects and may have potential applications in the treatment of neuroinflammatory disorders.

Advantages and Limitations for Lab Experiments

AMN082 has several advantages for use in lab experiments. It is highly selective for mGluR7 receptors, which allows for more precise modulation of glutamate signaling in the brain. In addition, AMN082 has been shown to have a high affinity for mGluR7 receptors, which allows for lower dosages to be used in experiments. However, there are also limitations to the use of AMN082 in lab experiments. It can be difficult to synthesize and purify, and its effects may vary depending on the species and strain of animal being used.

Future Directions

There are several potential future directions for research on AMN082. One area of interest is in the development of new drugs that target mGluR7 receptors for the treatment of neurological and psychiatric disorders. In addition, further research is needed to understand the mechanisms underlying the physiological and behavioral effects of AMN082, as well as its potential applications in the treatment of neuroinflammatory disorders. Finally, there is a need for more studies to determine the safety and efficacy of AMN082 in humans.

Synthesis Methods

The synthesis of AMN082 involves several steps and requires specialized equipment and expertise. The first step involves the reaction of 2-nitro-1-methyl-3-phenyl-1H-indole with 1-adamantylamine in the presence of a catalyst. This reaction produces a key intermediate, which is then further reacted with formaldehyde and hydrogen cyanide to yield AMN082. The final product is purified by various techniques, including column chromatography and recrystallization.